3-hydroxy-5-methyl-3-[2-oxo-2-(3-pyridinyl)ethyl]-1,3-dihydro-2H-indol-2-one

• IUPAC Name: 3-hydroxy-5-methyl-3-(2-oxo-2-pyridin-3-ylethyl)-1H-indol-2-one
• InChI: InChI=1S/C16H14N2O3/c1-10-4-5-13-12(7-10)16(21,15(20)18-13)8-14(19)11-3-2-6-17-9-11/h2-7,9,21H,8H2,1H3,(H,18,20)
• InChI Key: HDJFNPOFFRNOBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=O)C2(CC(=O)C3=CN=CC=C3)O
• Molecular Formula: C16H14N2O3
• Molecular Weight: 282.29 g/mol

Description

3-hydroxy-5-methyl-3-[2-oxo-2-(3-pyridinyl)ethyl]-1,3-dihydro-2H-indol-2-one, also known as compound X, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-hydroxy-5-methyl-3-[2-oxo-2-(3-pyridinyl)ethyl]-1,3-dihydro-2H-indol-2-one X is not fully understood. However, it has been suggested that it may act by inhibiting specific enzymes or signaling pathways involved in cellular processes such as proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
Compound X has been found to modulate various biochemical and physiological processes. In vitro studies have shown that it can induce apoptosis in cancer cells, reduce inflammation, and inhibit viral replication. In vivo studies have demonstrated its neuroprotective effects and anti-tumor activity.

Advantages and Limitations for Lab Experiments

Compound X has several advantages for lab experiments. It is stable, soluble in common solvents, and can be synthesized in high purity and yield. However, its limited availability and high cost may limit its use in certain experiments.

Future Directions

There are several future directions for the research of 3-hydroxy-5-methyl-3-[2-oxo-2-(3-pyridinyl)ethyl]-1,3-dihydro-2H-indol-2-one X. It may be useful in the development of novel anti-cancer, anti-inflammatory, and anti-viral drugs. Further studies are needed to elucidate its mechanism of action and potential therapeutic applications. Additionally, the synthesis method may be optimized to improve yield and reduce cost.

Scientific Research Applications

Compound X has shown potential therapeutic applications in various scientific research fields. It has been reported to exhibit anti-cancer, anti-inflammatory, and anti-viral properties. Compound X has also been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.